Cas no 111787-83-8 (3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
• CAS No: 111787-83-8
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD05664426
• CID: 136920
• PubChem ID: 2794727
• Update Time: 2025-04-19

3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
• Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate
• ethyl 5-(4-fluorophenyl)-2-methylfuran-3-carboxylate
• 111787-83-8
• DTXSID70383357
• FT-0762521
• AKOS015911296
• 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid ethyl ester
• MFCD05664426

• MDL： MFCD05664426
• Inchi： 1S/C14H13FO3/c1-3-17-14(16)12-8-13(18-9(12)2)10-4-6-11(15)7-5-10/h4-8H,3H2,1-2H3
• InChI Key： XUYCJNMLONEKAS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)OCC)=C(C)O1

Computed Properties

• Exact Mass: 248.08500
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Boiling Point: 154 °C
• PSA: 39.44000
• LogP: 3.57080